Cas no 1428652-17-8 (Baxdrostat)
Baxdrostat Chemical and Physical Properties
Names and Identifiers
-
- Propanamide, N-[(8R)-5,6,7,8-tetrahydro-4-(1,2,3,4-tetrahydro-1-methyl-2-oxo-6-quinolinyl)-8-isoquinolinyl]-
- Baxdrostat
- N-((8R)-5,6,7,8-Tetrahydro-4-(1,2,3,4-tetrahydro-1-methyl-2-oxo-6-quinolinyl)-8-isoquinolinyl)propanamide
- Baxdrostat [INN]
- N-[(8R)-4-(1-methyl-2-oxo-3,4-dihydroquinolin-6-yl)-5,6,7,8-tetrahydroisoquinolin-8-yl]propanamide
- US9353081, 3-1
- MS-25786
- CIN-107
- NF3P9Z8J5Y
- N-[(8R)-4-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-5,6,7,8-tetrahydroisoquinolin-8-yl]propanamide
- G18370
- BAXDROSTAT [USAN]
- 1428652-17-8
- UNII-NF3P9Z8J5Y
- SCHEMBL14799753
- CS-0204056
- Baxdrostat?
- N-((8R)-4-(1-methyl-2-oxo-3,4-dihydroquinolin-6-yl)-5,6,7,8-tetrahydroisoquinolin-8-yl)propanamide
- RO-6836191
- Propanamide, N-((8R)-5,6,7,8-tetrahydro-4-(1,2,3,4-tetrahydro-1-methyl-2-oxo-6-quinolinyl)-8-isoquinolinyl)-
- GLXC-26998
- CHEMBL4113975
- D12789
- Baxdrostat (USAN/INN)
- CIN107
- RO6836191
- HY-132809
- (+)-(R)-N-(4-(1-Methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-5,6,7,8-tetrahydroisoquinolin-8-yl)propionamide
- DA-61503
- BDBM233806
- GTPL12362
-
- Inchi: 1S/C22H25N3O2/c1-3-21(26)24-19-6-4-5-16-17(12-23-13-18(16)19)14-7-9-20-15(11-14)8-10-22(27)25(20)2/h7,9,11-13,19H,3-6,8,10H2,1-2H3,(H,24,26)/t19-/m1/s1
- InChI Key: VDEUDSRUMNAXJG-LJQANCHMSA-N
- SMILES: C(N[C@H]1C2=C(CCC1)C(C1C=CC3=C(C=1)CCC(=O)N3C)=CN=C2)(=O)CC
Computed Properties
- Exact Mass: 363.19467705g/mol
- Monoisotopic Mass: 363.19467705g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 566
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 62.3Ų
Baxdrostat Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A1550227-50mg |
(R)-N-(4-(1-Methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-5,6,7,8-tetrahydroisoquinolin-8-yl)propionamide |
1428652-17-8 | 98% | 50mg |
$339.0 | 2025-03-01 | |
| Ambeed | A1550227-250mg |
(R)-N-(4-(1-Methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-5,6,7,8-tetrahydroisoquinolin-8-yl)propionamide |
1428652-17-8 | 98% | 250mg |
$1092.0 | 2025-03-01 | |
| Ambeed | A1550227-1mg |
(R)-N-(4-(1-Methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-5,6,7,8-tetrahydroisoquinolin-8-yl)propionamide |
1428652-17-8 | 98% | 1mg |
$60.0 | 2025-03-01 | |
| 1PlusChem | 1P025GBE-5mg |
Baxdrostat |
1428652-17-8 | 99% | 5mg |
$369.00 | 2024-06-20 | |
| 1PlusChem | 1P025GBE-10mg |
Baxdrostat |
1428652-17-8 | 99% | 10mg |
$620.00 | 2024-06-20 | |
| 1PlusChem | 1P025GBE-25mg |
Baxdrostat |
1428652-17-8 | 99% | 25mg |
$1204.00 | 2024-06-20 | |
| 1PlusChem | 1P025GBE-50mg |
Baxdrostat |
1428652-17-8 | 99% | 50mg |
$2039.00 | 2024-06-20 | |
| 1PlusChem | 1P025GBE-100mg |
Baxdrostat |
1428652-17-8 | 99% | 100mg |
$3298.00 | 2024-06-20 | |
| Ambeed | A1550227-5mg |
(R)-N-(4-(1-Methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-5,6,7,8-tetrahydroisoquinolin-8-yl)propionamide |
1428652-17-8 | 98% | 5mg |
$77.0 | 2025-03-01 | |
| Ambeed | A1550227-10mg |
(R)-N-(4-(1-Methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-5,6,7,8-tetrahydroisoquinolin-8-yl)propionamide |
1428652-17-8 | 98% | 10mg |
$100.0 | 2025-03-01 |
Baxdrostat Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on Baxdrostat
Baxdrostat: A Comprehensive Overview
Baxdrostat, also known by its CAS number 1428652-17-8, is a compound that has garnered significant attention in the scientific community due to its potential applications in various therapeutic areas. This compound has been extensively studied for its ability to modulate specific biological pathways, making it a promising candidate for the development of novel drugs. In this article, we will delve into the properties, mechanisms of action, and latest research findings related to Baxdrostat.
Baxdrostat is a small molecule that exhibits unique pharmacological properties. Its chemical structure plays a crucial role in its ability to interact with cellular components. Recent studies have highlighted its potential as a modulator of key enzymes and receptors involved in metabolic and inflammatory processes. This makes it particularly relevant in the context of conditions such as cardiovascular diseases, metabolic syndrome, and inflammatory disorders.
One of the most intriguing aspects of Baxdrostat is its ability to influence cellular signaling pathways. Researchers have demonstrated that it can modulate the activity of specific kinases and transcription factors, which are critical in regulating cellular responses to stress and inflammation. This modulation has been shown to have beneficial effects in preclinical models of chronic diseases, suggesting that Baxdrostat could be a valuable tool in the treatment of these conditions.
The latest research on Baxdrostat has focused on its role in metabolic regulation. Studies have revealed that it can improve insulin sensitivity and reduce oxidative stress, both of which are key factors in the development of metabolic syndrome. These findings have led to increased interest in exploring its potential as a therapeutic agent for type 2 diabetes and related conditions.
In addition to its metabolic effects, Baxdrostat has also been investigated for its anti-inflammatory properties. Chronic inflammation is a major contributor to many diseases, including cardiovascular diseases and neurodegenerative disorders. By targeting inflammatory pathways, Baxdrostat has shown promise in reducing inflammation and improving outcomes in experimental models.
The development of Baxdrostat as a therapeutic agent is still in its early stages, but the results from preclinical studies are highly encouraging. Researchers are currently working on optimizing its pharmacokinetic properties to enhance its bioavailability and reduce potential side effects. These efforts are expected to pave the way for clinical trials in the near future.
Moreover, recent advancements in computational chemistry have enabled scientists to design analogs of Baxdrostat with improved potency and selectivity. These analogs are being tested for their ability to target specific molecular pathways without affecting other critical functions within the cell. This approach could lead to the development of more effective and safer drugs based on Baxdrostat.
Another area of active research is the exploration of Baxdrostat's role in neuroprotection. Preliminary studies suggest that it may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. If these findings are confirmed in further studies, Baxdrostat could become a valuable tool in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
It is also worth noting that Baxdrostat has been studied for its potential use in cancer therapy. Certain types of cancer cells rely on specific metabolic pathways for their survival and proliferation. By targeting these pathways, Baxdrostat may be able to inhibit tumor growth and metastasis. Early results from preclinical studies are promising, but more research is needed to fully understand its anti-cancer properties.
In conclusion, Baxdrostat (CAS No: 1428652-17-8) is a compound with significant potential in various therapeutic areas due to its ability to modulate key biological pathways. The latest research highlights its role in metabolic regulation, anti-inflammation, neuroprotection, and cancer therapy. As research continues to advance, we can expect further insights into its mechanisms of action and potential applications as a therapeutic agent.
1428652-17-8 (Baxdrostat) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)